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Compound of Interest

Compound Name: Cholesteryl palmitoleate

CAS No.: 1797-71-3

Cat. No.: B8088718

Get Quote

Technical Guide & Characterization Protocol

Executive Summary
Cholesteryl palmitoleate (CP), the ester of cholesterol and cis-9-hexadecenoic acid (C16:1),

represents a critical class of unsaturated cholesteryl esters (CEs). Unlike its saturated

counterparts (e.g., cholesteryl palmitate), CP exhibits a distinct mesomorphic profile

characterized by a monotropic smectic phase and an enantiotropic cholesteric phase. Its

unsaturation at the

position introduces a "kink" in the acyl chain, significantly lowering phase transition
temperatures and increasing membrane fluidity. This property is increasingly leveraged in Lipid
Nanoparticle (LNP) engineering to modulate payload release kinetics and enhance endosomal
escape.

Chemical & Structural Identity
IUPAC Name: 3

-cholest-5-en-3-yl (9Z)-hexadec-9-enoate

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b8088718#bc-rfq
https://www.benchchem.com/product/b8088718/docs?utm_src=pdf-body#liquid-crystal-behavior-of-cholesteryl-palmitoleate-esters
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8088718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Formula:

Molecular Weight: 623.0 g/mol

Crystal System: Monoclinic, Space Group

[1]

Structural Feature: The cis-double bond at C9 of the fatty acid chain disrupts the dense

packing observed in saturated CEs, leading to a Monolayer Type I crystal packing

arrangement.

Mesomorphic Behavior & Phase Transitions
Cholesteryl palmitoleate behaves as a thermotropic liquid crystal. Its phase transitions are

sensitive to thermal history, exhibiting both stable (enantiotropic) and metastable (monotropic)

phases.

Phase Transition Data
The following data consolidates differential scanning calorimetry (DSC) and polarizing optical

microscopy (POM) observations.
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Transition
Type

Phase
Change

Temperatur
e (K)

Temperatur
e (°C)

Enthalpy (

, kJ/mol)
Nature

Melting

Crystal

Isotropic

Liquid

350.4 K 77.25 °C 56.2 Enantiotropic

Mesophase

(Cooling)

Isotropic

Cholesteric
355.0 K 81.85 °C 1.3

Enantiotropic

*

Mesophase

(Cooling)

Cholesteric

Smectic A
349.9 K 76.75 °C 0.4 Monotropic

Crystallizatio

n

Smectic

Crystal
< 300 K < 27 °C -

Supercooling

dependent

Technical Note on Enantiotropy: Strictly speaking, if

, the smectic phase is monotropic (observable only upon supercooling the isotropic melt). The
cholesteric phase exists in a narrow range just above the melting point or upon cooling. The
"Isotropic

Cholesteric" transition at 81.85°C suggests a stable cholesteric window above the melting point
(77.25°C), making the Cholesteric phase enantiotropic and the Smectic phase monotropic.

Visualizing the Phase Logic
The following diagram illustrates the thermodynamic pathways accessible during heating and

cooling cycles.
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Click to download full resolution via product page

Figure 1: Thermotropic phase transition pathways of Cholesteryl Palmitoleate. Note the

monotropic nature of the Smectic phase, accessible primarily through supercooling.

Optical Textures (POM)
When viewed under a Polarizing Optical Microscope (crossed polarizers):

Cholesteric Phase: Exhibits a "Planar" texture (Grandjean) appearing as a uniform color that

shifts with temperature, or "Fingerprint" textures if the helical axis is parallel to the glass

slides.

Smectic Phase: Upon further cooling, the texture transforms into "Focal Conic" fans or

"Batonnets," indicative of the layered Smectic A arrangement.

Biopharmaceutical Applications
The primary utility of CP lies in its ability to modulate the packing density of lipid bilayers and

cores.

Lipid Nanoparticles (LNPs)
In LNP formulations (e.g., for mRNA delivery), the lipid core's fluidity dictates the payload

release rate.

Mechanism: Saturated esters (e.g., Cholesteryl Stearate) crystallize into rigid cores,

potentially trapping the payload. CP, with its cis-unsaturation, retains a liquid crystalline

disorder at body temperature (

).

Benefit: This disorder facilitates fusion with the endosomal membrane, enhancing cytosolic

release of mRNA.

Atherosclerosis Modeling
CP is a major component of the "lipid droplets" found in foam cells.
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Pathology: The transition from liquid crystalline to solid crystalline CP within macrophages

can trigger inflammation. Researchers use CP to model the physical state of plaques;

maintaining CP in a liquid crystal state (via temperature or hydration) is often correlated with

metabolically active, rather than necrotic, plaques.

Experimental Protocols
Synthesis of Cholesteryl Palmitoleate
Objective: Synthesize high-purity CP avoiding oxidation of the alkene group.

Reagents:

Cholesterol (Recrystallized from ethanol)

Palmitoleoyl Chloride (cis-9-hexadecenoyl chloride)

Triethylamine (TEA) (Acid scavenger)

Dichloromethane (DCM) (Anhydrous)

Inert Gas (

or Ar)

Workflow Diagram:
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Setup: Flame-dried flask
Purge with N2

Dissolve Cholesterol (1 eq)
& TEA (1.2 eq) in DCM

Dropwise Addition:
Palmitoleoyl Chloride (1.1 eq)

at 0°C

Stir at RT (12-24h)
Monitor via TLC

Quench: Add Water/NaHCO3

Extraction (DCM) & Drying (MgSO4)

Column Chromatography
(Hexane/EtOAc 95:5)

Pure Cholesteryl Palmitoleate

Click to download full resolution via product page

Figure 2: Acid chloride esterification workflow under inert conditions to prevent lipid oxidation.
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Characterization via DSC
Objective: Determine precise

and mesophase transitions.

Sample Prep: Weigh 2-5 mg of CP into an aluminum pan; crimp seal.

Reference: Empty crimped aluminum pan.

Protocol:

Equilibrate: Hold at 20°C for 5 min.

Heat: Ramp 10°C/min to 100°C (Observe Melting).

Cool: Ramp 5°C/min to 20°C (Observe Mesophase formation).

Re-Heat: Ramp 10°C/min to 100°C.

Analysis: The cooling curve is critical for identifying the monotropic Smectic transition, which

will appear as a small exotherm below the Cholesteric exotherm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/6399750/
https://pdf.benchchem.com/139/Troubleshooting_phase_transition_issues_in_cholesteryl_acetate_liquid_crystals.pdf
http://lib.osau.edu.ua/jspui/bitstream/123456789/3373/1/boiko2013.pdf
https://www.mriquestions.com/uploads/3/4/5/7/34572113/cholesterol_esters_1-s2.0-016378278490002x-main.pdf
https://mint.uthm.edu.my/images/DOCUMENTS/PMiNT_Paper_3.pdf
https://www.researchgate.net/publication/243307634_Phase_transition_studies_of_some_cholesteric_liquid_crystals_and_their_mixtures_using_dielectric_optical_transmittance_and_density_measurement_techniques
http://jetp.ras.ru/cgi-bin/dn/e_041_05_0977.pdf
https://www.benchchem.com/product/b8088718?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/6491530/
https://pubmed.ncbi.nlm.nih.gov/6491530/
https://webbook.nist.gov/cgi/inchi?ID=C601343&Mask=4
https://pubmed.ncbi.nlm.nih.gov/6399750/
https://pdf.benchchem.com/139/Troubleshooting_phase_transition_issues_in_cholesteryl_acetate_liquid_crystals.pdf
http://lib.osau.edu.ua/jspui/bitstream/123456789/3373/1/boiko2013.pdf
https://www.mriquestions.com/uploads/3/4/5/7/34572113/cholesterol_esters_1-s2.0-016378278490002x-main.pdf
https://mint.uthm.edu.my/images/DOCUMENTS/PMiNT_Paper_3.pdf
https://www.researchgate.net/publication/243307634_Phase_transition_studies_of_some_cholesteric_liquid_crystals_and_their_mixtures_using_dielectric_optical_transmittance_and_density_measurement_techniques
http://jetp.ras.ru/cgi-bin/dn/e_041_05_0977.pdf
https://www.benchchem.com/product/b8088718/docs#liquid-crystal-behavior-of-cholesteryl-palmitoleate-esters
https://www.benchchem.com/product/b8088718/docs#liquid-crystal-behavior-of-cholesteryl-palmitoleate-esters
https://www.benchchem.com/product/b8088718/docs#liquid-crystal-behavior-of-cholesteryl-palmitoleate-esters
https://www.benchchem.com/product/b8088718/docs#liquid-crystal-behavior-of-cholesteryl-palmitoleate-esters
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8088718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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